Cas no 447401-95-8 ((5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol)

• Product Name: (5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol
• CAS No: 447401-95-8
• MF: C₆H₇ClF₂N₂O
• MW: 196.582387208939
• CID: 2643644
• PubChem ID: 17862871
• Update Time: 2025-04-21

(5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• 447401-95-8
• (5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanol
• CS-0380042
• AKOS012188264
• SCHEMBL3384730
• (5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol

• Inchi： 1S/C6H7ClF2N2O/c1-11-5(7)3(2-12)4(10-11)6(8)9/h6,12H,2H2,1H3
• InChI Key： OWJSUNGDWUHQDU-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(C(F)F)=NN1C

Computed Properties

• Exact Mass: 196.0214969Da
• Monoisotopic Mass: 196.0214969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų